Cas no 2580198-21-4 (8-{(benzyloxy)carbonylamino}nonanoic acid)

8-{(Benzyloxy)carbonylamino}nonanoic acid is a synthetic carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protected amine group. This compound is primarily utilized in peptide synthesis and organic chemistry as a versatile building block, offering selective deprotection capabilities under mild hydrogenolytic conditions. The Cbz group provides stability against nucleophiles and bases, making it suitable for stepwise synthesis. Its nine-carbon aliphatic chain enhances solubility in organic solvents, facilitating reactions in nonpolar media. The carboxylate moiety allows further functionalization, enabling conjugation or derivatization. This reagent is valued for its compatibility with standard coupling agents and its role in constructing complex molecular architectures with controlled amine reactivity.
8-{(benzyloxy)carbonylamino}nonanoic acid structure
2580198-21-4 structure
Product Name:8-{(benzyloxy)carbonylamino}nonanoic acid
CAS No:2580198-21-4
MF:C17H25NO4
MW:307.384705305099
CID:5660367
PubChem ID:165894432
Update Time:2025-06-25

8-{(benzyloxy)carbonylamino}nonanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2580198-21-4
    • 8-{[(benzyloxy)carbonyl]amino}nonanoic acid
    • EN300-27732766
    • 8-{(benzyloxy)carbonylamino}nonanoic acid
    • Inchi: 1S/C17H25NO4/c1-14(9-5-2-3-8-12-16(19)20)18-17(21)22-13-15-10-6-4-7-11-15/h4,6-7,10-11,14H,2-3,5,8-9,12-13H2,1H3,(H,18,21)(H,19,20)
    • InChI Key: ZIZHBYQXVRKULD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(C)CCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 307.17835828g/mol
  • Monoisotopic Mass: 307.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 75.6Ų

8-{(benzyloxy)carbonylamino}nonanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27732766-0.05g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
0.05g
$1560.0 2025-03-19
Enamine
EN300-27732766-0.1g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
0.1g
$1635.0 2025-03-19
Enamine
EN300-27732766-0.25g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
0.25g
$1708.0 2025-03-19
Enamine
EN300-27732766-0.5g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
0.5g
$1783.0 2025-03-19
Enamine
EN300-27732766-1.0g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
1.0g
$1857.0 2025-03-19
Enamine
EN300-27732766-2.5g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
2.5g
$3641.0 2025-03-19
Enamine
EN300-27732766-5.0g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
5.0g
$5387.0 2025-03-19
Enamine
EN300-27732766-10.0g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4 95.0%
10.0g
$7988.0 2025-03-19
Enamine
EN300-27732766-1g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4
1g
$1857.0 2023-09-10
Enamine
EN300-27732766-5g
8-{[(benzyloxy)carbonyl]amino}nonanoic acid
2580198-21-4
5g
$5387.0 2023-09-10

Additional information on 8-{(benzyloxy)carbonylamino}nonanoic acid

Recent Advances in the Study of 8-{(benzyloxy)carbonylamino}nonanoic acid (CAS: 2580198-21-4)

In recent years, the compound 8-{(benzyloxy)carbonylamino}nonanoic acid (CAS: 2580198-21-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, enzyme inhibition, and as a building block in peptide synthesis. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The primary interest in 8-{(benzyloxy)carbonylamino}nonanoic acid stems from its role as a versatile intermediate in organic synthesis. Recent studies have highlighted its utility in the preparation of bioactive peptides and peptidomimetics, which are crucial in the development of novel therapeutics. The benzyloxycarbonyl (Cbz) protecting group in the molecule offers stability under various reaction conditions, making it a preferred choice for researchers working on complex synthetic pathways.

One of the most notable advancements involves the application of 8-{(benzyloxy)carbonylamino}nonanoic acid in the synthesis of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing inhibitors targeting proteases involved in inflammatory pathways. The study reported a significant reduction in enzyme activity when the compound was incorporated into the inhibitor design, suggesting its potential for treating inflammatory diseases.

Further research has explored the pharmacokinetic properties of derivatives of 8-{(benzyloxy)carbonylamino}nonanoic acid. A recent preclinical study evaluated the bioavailability and metabolic stability of these derivatives, revealing promising results for oral administration. The study, conducted by a team at the University of Cambridge, utilized advanced mass spectrometry techniques to track the compound's distribution and elimination in animal models, providing valuable insights for future drug development.

In addition to its therapeutic potential, 8-{(benzyloxy)carbonylamino}nonanoic acid has also been investigated for its role in chemical biology tools. Researchers have employed this compound in the development of activity-based probes (ABPs) for studying enzyme function in live cells. A 2022 publication in ACS Chemical Biology detailed the synthesis and application of such probes, which enabled real-time monitoring of protease activity in cancer cells, offering new avenues for diagnostic and therapeutic interventions.

Despite these advancements, challenges remain in the large-scale production and optimization of 8-{(benzyloxy)carbonylamino}nonanoic acid. Recent efforts have focused on improving synthetic routes to enhance yield and purity. A collaborative study between industrial and academic researchers introduced a novel catalytic method that significantly reduced the number of steps required for synthesis, as reported in Organic Process Research & Development in early 2023.

In conclusion, 8-{(benzyloxy)carbonylamino}nonanoic acid (CAS: 2580198-21-4) continues to be a molecule of great interest in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to chemical probes, underscore its importance in advancing research and development in these fields. Future studies are expected to further elucidate its mechanisms and expand its utility, paving the way for innovative therapeutic and diagnostic solutions.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.